Cas no 126647-30-1 (3,5-Hexadiyne-1,2-diol,6-[6-(1-propyn-1-yl)-1,2-dithiin-3-yl]-)

3,5-Hexadiyne-1,2-diol,6-[6-(1-propyn-1-yl)-1,2-dithiin-3-yl]- structure
126647-30-1 structure
Product Name:3,5-Hexadiyne-1,2-diol,6-[6-(1-propyn-1-yl)-1,2-dithiin-3-yl]-
CAS No:126647-30-1
MF:C13H10O2S2
MW:262.347301006317
CID:187719
Update Time:2024-03-01

3,5-Hexadiyne-1,2-diol,6-[6-(1-propyn-1-yl)-1,2-dithiin-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Hexadiyne-1,2-diol,6-[6-(1-propyn-1-yl)-1,2-dithiin-3-yl]-
    • 1,2-Dithiin, 3,5-hexadiyne-1,2-diolderiv.
    • 3,5-Hexadiyne-1,2-diol,6-[6-(1-propynyl)-1,2-dithiin-3-yl]- (9CI)
    • Thiarubrin E
    • Thiarubrine A diol
    • 3,5-Hexadiyne-1,2-diol, 6-[6-(1-propyn-1-yl)-1,2-dithiin-3-yl]-
    • Inchi: 1S/C13H10O2S2/c1-2-5-12-8-9-13(17-16-12)7-4-3-6-11(15)10-14/h8-9,11,14-15H,10H2,1H3
    • InChI Key: ZQSBNRZGWNQTIF-UHFFFAOYSA-N
    • SMILES: C(O)C(O)C#CC#CC1=CC=C(C#CC)SS1

Computed Properties

  • Exact Mass: 262.0123

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • Boiling Point: 443.4±45.0 °C(Predicted)
  • PSA: 40.46
  • pka: 11.85±0.20(Predicted)
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